Cas no 1807252-60-3 (4-Cyano-3-fluoropicolinoyl chloride)

• Product Name: 4-Cyano-3-fluoropicolinoyl chloride
• CAS No: 1807252-60-3
• MF: C₇H₂ClFN₂O
• MW: 184.554983615875
• CID: 4903497
• Update Time: 2025-10-24

4-Cyano-3-fluoropicolinoyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3-fluoropicolinoyl chloride

• Inchi： 1S/C7H2ClFN2O/c8-7(12)6-5(9)4(3-10)1-2-11-6/h1-2H
• InChI Key： RWLNJEMEDHXABG-UHFFFAOYSA-N
• SMILES： ClC(C1C(=C(C#N)C=CN=1)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 237
• XLogP3: 1.5
• Topological Polar Surface Area: 53.8

Additional information on 4-Cyano-3-fluoropicolinoyl chloride

Comprehensive Analysis of 4-Cyano-3-fluoropicolinoyl chloride (CAS No. 1807252-60-3): Properties, Applications, and Industry Trends

4-Cyano-3-fluoropicolinoyl chloride (CAS No. 1807252-60-3) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This picolinoyl chloride derivative features a unique combination of cyano and fluoro functional groups, making it a versatile building block for synthesizing complex molecules. Its molecular structure (C₇H₂ClFN₂O) and reactive acyl chloride moiety enable diverse applications in modern organic chemistry.

Recent advancements in drug discovery have increased demand for fluorinated pyridine derivatives like 4-Cyano-3-fluoropicolinoyl chloride. The compound's ability to serve as a key intermediate in creating bioactive molecules aligns with current industry trends toward targeted therapies and precision medicine. Researchers particularly value its electron-withdrawing properties, which enhance the metabolic stability of resulting compounds—a critical factor in developing long-acting pharmaceuticals.

The synthesis of 4-Cyano-3-fluoropicolinoyl chloride typically involves multi-step organic reactions starting from commercially available pyridine precursors. Modern process optimization techniques have improved yields while reducing environmental impact, addressing growing concerns about green chemistry in synthetic pathways. Analytical characterization using NMR spectroscopy, mass spectrometry, and HPLC purity testing ensures the compound meets rigorous quality standards for research applications.

Beyond pharmaceuticals, this compound shows promise in material science applications. Its aromatic heterocycle structure contributes to the development of advanced polymers with enhanced thermal stability and electronic properties. The fluorine atom incorporation is particularly valuable for creating high-performance materials used in optoelectronic devices and specialty coatings.

Handling 4-Cyano-3-fluoropicolinoyl chloride requires standard laboratory precautions for reactive intermediates. Proper storage under anhydrous conditions and temperature control maintains stability. The compound's shelf life and compatibility with various solvents are frequently researched topics, reflecting user concerns about long-term storage solutions for sensitive reagents.

Market analysis indicates growing interest in custom synthesis services for 4-Cyano-3-fluoropicolinoyl chloride, driven by increased R&D investment in small molecule therapeutics. The compound's structure-activity relationship (SAR) potential makes it valuable for medicinal chemistry programs targeting kinase inhibitors and GPCR modulators—two of the most active areas in current drug development.

Recent patent literature reveals innovative applications of 4-Cyano-3-fluoropicolinoyl chloride in developing next-generation crop protection agents. The fluoropyridine core contributes to improved pesticide efficacy while addressing environmental concerns through reduced application rates. This aligns with global trends toward sustainable agriculture and eco-friendly pest management solutions.

Quality control protocols for 4-Cyano-3-fluoropicolinoyl chloride emphasize impurity profiling and batch-to-batch consistency—critical factors for researchers requiring high-purity intermediates. Advanced analytical method development has enabled more precise quantification of isomeric impurities and degradation products, supporting its use in GMP-compliant synthesis.

The compound's reactivity patterns have been extensively studied, particularly its behavior in nucleophilic substitution reactions and cross-coupling chemistry. These studies provide valuable insights for designing efficient synthetic routes to complex nitrogen-containing heterocycles, a structural motif prevalent in many FDA-approved drugs.

Future research directions for 4-Cyano-3-fluoropicolinoyl chloride include exploring its potential in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development. The compound's dual functionality makes it attractive for creating bifunctional linkers in these emerging therapeutic modalities, which represent one of the most exciting frontiers in pharmaceutical innovation.